2-{[4-allyl-5-(5-bromo-2-hydroxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-(5-bromo-2-hydroxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C13H13BrN4O2S/c1-2-5-18-12(9-6-8(14)3-4-10(9)19)16-17-13(18)21-7-11(15)20/h2-4,6,19H,1,5,7H2,(H2,15,20)
• InChI Key: DDSJJZCWNQBUJC-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)N)C2=C(C=CC(=C2)Br)O
• Molecular Formula: C13H13BrN4O2S
• Molecular Weight: 369.24 g/mol

Description

2-{[4-allyl-5-(5-bromo-2-hydroxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-{[4-allyl-5-(5-bromo-2-hydroxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed to exert its biological activity by inhibiting various enzymes and proteins involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-allyl-5-(5-bromo-2-hydroxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and regulate plant growth. It has also been shown to exhibit low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[4-allyl-5-(5-bromo-2-hydroxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its broad spectrum of biological activity. It can be used in various assays, including cell viability assays, enzyme inhibition assays, and plant growth assays. However, its low solubility in water can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-{[4-allyl-5-(5-bromo-2-hydroxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One area of interest is the development of new analogs with improved solubility and biological activity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Finally, clinical trials are needed to determine the safety and efficacy of this compound as a potential therapeutic agent for various diseases.

Scientific Research Applications

2-{[4-allyl-5-(5-bromo-2-hydroxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been shown to exhibit antifungal, antibacterial, and anticancer properties. In agriculture, it has been used as a plant growth regulator and pesticide. Additionally, it has been studied for its potential applications in the development of new materials, such as conducting polymers.